Cas no 1542922-95-1 (4-(4-bromo-3-methylphenyl)methylpiperidine)

• Product Name: 4-(4-bromo-3-methylphenyl)methylpiperidine
• CAS No: 1542922-95-1
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6535059
• PubChem ID: 82643653
• Update Time: 2025-07-25

4-(4-bromo-3-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-methylphenyl)methylpiperidine
• EN300-1926043
• 4-[(4-bromo-3-methylphenyl)methyl]piperidine
• 1542922-95-1

• Inchi： 1S/C13H18BrN/c1-10-8-12(2-3-13(10)14)9-11-4-6-15-7-5-11/h2-3,8,11,15H,4-7,9H2,1H3
• InChI Key： CWIJVDFJKDAZAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC1CCNCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-bromo-3-methylphenyl)methylpiperidine

Introduction to 4-(4-bromo-3-methylphenyl)methylpiperidine (CAS No. 1542922-95-1)

4-(4-bromo-3-methylphenyl)methylpiperidine, identified by its Chemical Abstracts Service (CAS) number 1542922-95-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with a 4-bromo-3-methylphenyl moiety, has garnered attention due to its structural features and potential applications in drug discovery. The combination of a brominated aromatic ring and a piperidine scaffold makes it a versatile intermediate for synthesizing more complex pharmacophores.

The 4-bromo-3-methylphenyl group introduces both electronic and steric effects that can influence the compound's reactivity and binding properties. The bromine atom, in particular, serves as a useful handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more elaborate molecular architectures. This feature is particularly valuable in the development of targeted therapies, where precise modulation of molecular interactions is crucial.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Piperidines are well-documented scaffolds in medicinal chemistry, often found in approved drugs due to their ability to enhance solubility, metabolic stability, and binding affinity to biological targets. The introduction of substituents like the 4-bromo-3-methylphenyl group further expands the chemical space available for drug design, allowing researchers to fine-tune properties such as lipophilicity and selectivity.

One area where 4-(4-bromo-3-methylphenyl)methylpiperidine shows promise is in the development of central nervous system (CNS) therapeutics. Piperidine-based compounds have been extensively studied for their activity against neurological disorders, including depression, anxiety, and neurodegenerative diseases. The presence of the 4-bromo-3-methylphenyl substituent may enhance penetration through the blood-brain barrier or modulate receptor interactions, making it a candidate for further investigation in this field.

Moreover, the compound's structure suggests potential utility in oncology research. Brominated aromatic compounds are frequently explored in anticancer drug development due to their ability to interfere with key biological pathways involved in tumor growth and survival. The 4-bromo-3-methylphenyl moiety could serve as a recognition element for enzymes or receptors overexpressed in cancer cells, providing a basis for designing novel small-molecule inhibitors.

Recent advancements in computational chemistry have also facilitated the exploration of 4-(4-bromo-3-methylphenyl)methylpiperidine's properties. Molecular modeling studies can predict binding affinities, metabolic stability, andADME (Absorption, Distribution, Metabolism, and Excretion) profiles with increasing accuracy. These predictions guide experimental design and help prioritize compounds for further validation. For instance, virtual screening campaigns have identified derivatives of this scaffold with enhanced potency against specific targets, underscoring the importance of structure-based drug design.

The synthesis of 4-(4-bromo-3-methylphenyl)methylpiperidine involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include bromination of a precursor phenyl ring followed by palladium-catalyzed cross-coupling with a piperidine derivative. Such synthetic routes are well-established in industrial settings and can be adapted for large-scale production if needed.

In conclusion, 4-(4-bromo-3-methylphenyl)methylpiperidine (CAS No. 1542922-95-1) represents an intriguing molecule with broad applications in pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and drug targets, this compound is likely to play an increasingly important role in future drug discovery efforts.